Tris-succinimidyl aminotriacetate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-[bis[2-(2,5-dioxopyrrolidin-1-yl)oxy-2-oxoethyl]amino]acetate
• InChI: InChI=1S/C18H18N4O12/c23-10-1-2-11(24)20(10)32-16(29)7-19(8-17(30)33-21-12(25)3-4-13(21)26)9-18(31)34-22-14(27)5-6-15(22)28/h1-9H2
• InChI Key: CYIJYHIEQLQITN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CN(CC(=O)ON2C(=O)CCC2=O)CC(=O)ON3C(=O)CCC3=O
• Molecular Formula: C18H18N4O12
• DSSTOX Substance ID: DTXSID00399961
• Molecular Weight: 482.4 g/mol
• CAS RN: 401514-72-5

Description

TSAT , also known as tris-(succinimidyl)aminotriacetate , is a novel trifunctional crosslinker. It contains three short spacer arms linked to a central nitrogen atom, with each arm terminating in an amine-reactive NHS-ester group. The reactive groups in TSAT are NHS esters, which specifically target amino groups (primary amines) in biomolecules.

Synthesis Analysis

The synthesis of TSAT involves the combination of succinimidyl groups with aminotriacetic acid. The resulting compound has three NHS-ester reactive sites, making it suitable for crosslinking proteins and other biomolecules. The synthetic process ensures that the spacers maintain an appropriate length for efficient crosslinking.

Molecular Structure Analysis

The chemical structure of TSAT consists of three short spacer arms (approximately 4.2 Å in length) connected to a central nitrogen atom. Each spacer arm terminates in an NHS-ester group. The overall molecular weight of TSAT is 482.36 g/mol.

Chemical Reactions Analysis

TSAT reacts with primary amines (amino groups) at pH 7-9 to form stable amide bonds. Its trifunctional nature allows it to crosslink multiple components, making it useful for protein-protein interactions and the construction of multicomponent aggregates. Importantly, TSAT is non-cleavable, ensuring long-lasting crosslinks.

Physical And Chemical Properties Analysis

• Quantity : Available in 50 mg units.

Scientific Research Applications

Preparation of Multicomponent Aggregates

TSAT is utilized in the preparation of multicomponent aggregates due to its trifunctional nature. It can effectively crosslink multiple proteins or other molecules with primary amine groups, facilitating the study of complex molecular assemblies. .

Polymerization of Protein Interactions for Nearest-Neighbor Studies

Researchers use TSAT to polymerize protein interactions, which is essential for nearest-neighbor studies. .

Core Molecule for the Construction of Dendritic Polymers

TSAT serves as a core molecule in the construction of dendritic polymers. .

Crosslinking Agent in Bioconjugation

Due to its ability to form stable amide bonds with primary amines, TSAT is a valuable crosslinking agent in bioconjugation techniques. .

Stabilization of Protein Structure

TSAT is used to stabilize the tertiary and quaternary structures of proteins. .

Immobilization of Enzymes and Other Proteins

The crosslinking capability of TSAT is also applied in the immobilization of enzymes and other proteins onto solid supports. .

Modification of Surface Properties

TSAT can modify the surface properties of materials by attaching functional groups that can interact with proteins or other biological molecules. .

Study of Protein-Protein Interactions

Finally, TSAT is instrumental in studying protein-protein interactions. .

Mechanism of Action

Target of Action

Tris-succinimidyl aminotriacetate (TSAT) is a trifunctional crosslinker that primarily targets amino groups (primary amines) . These primary amines are abundant in proteins, making them the primary targets of TSAT.

Mode of Action

TSAT contains three short spacer arms linked to a central nitrogen atom, each ending in an amine-reactive N-hydroxysuccinimide (NHS) ester group . The NHS ester groups react with the primary amines of proteins at pH 7-9 to form stable amide bonds . This reaction allows TSAT to crosslink proteins, creating multicomponent aggregates .

Biochemical Pathways

The exact biochemical pathways affected by TSAT are dependent on the proteins it crosslinks. By crosslinking proteins, TSAT can affect protein-protein interactions and potentially alter the function of the proteins involved . This can lead to changes in various biochemical pathways depending on the proteins targeted.

Pharmacokinetics

It is known that tsat is water-insoluble and must be dissolved first in dimethylformamide (dmf) or dimethyl sulfoxide (dmso) before use . This could potentially affect its absorption, distribution, metabolism, and excretion (ADME) properties and thus its bioavailability.

Result of Action

The result of TSAT’s action is the formation of stable amide bonds with primary amines, leading to the crosslinking of proteins . This can result in the formation of multicomponent aggregates , polymerization of protein interactions for nearest-neighbor studies , and the construction of dendritic polymers .

Action Environment

The action of TSAT is influenced by the pH of the environment. The NHS ester groups in TSAT react with primary amines at a pH of 7-9 . Therefore, the pH of the environment can influence the efficacy of TSAT. Additionally, TSAT is water-insoluble , so the presence of organic solvents like DMF or DMSO is necessary for its action. The stability of TSAT may also be affected by temperature, as it is recommended to be stored at 4°C .

Safety and Hazards

While TSAT is widely used in research, it is essential to handle it with care. Standard laboratory safety precautions apply, including proper personal protective equipment (PPE) and safe handling procedures. Always consult safety data sheets (SDS) for specific information.

Future Directions

Research on TSAT continues to explore its applications in protein labeling, structural biology, and drug development. Future studies may focus on optimizing its use, exploring new crosslinking strategies, and understanding its behavior in complex biological systems.

For further details and recent literature references, refer to the Crosslinker Application Guide .

Q & A

A: Tris-succinimidyl aminotriacetate acts as a triplex "hand" coupling reagent, efficiently conjugating molecules. For instance, it facilitates the binding of doxorubicin to bacterial magnetic nanoparticles, significantly enhancing drug loading compared to dual-functional linkers []. This conjugation enables targeted drug delivery to tumor cells, as demonstrated with c(RGDyK)-coupled superparamagnetic iron oxide nanoparticles loaded with doxorubicin [].

ANone: Tris-succinimidyl aminotriacetate proves valuable in several research areas:

• Hydrogel Development: It enables the chemical cross-linking of genetically engineered elastin-like polypeptides, leading to the formation of hydrogels with tunable stiffness and mechanical properties [].
• Targeted Drug Delivery: Its ability to conjugate molecules facilitates the development of targeted drug delivery systems, such as doxorubicin-loaded magnetic nanoparticles for cancer treatment [, ].
• Radiolabeling: Tris-succinimidyl aminotriacetate allows for the radiolabeling of peptides, enabling the study of receptor targeting in vivo. This is exemplified by its use in labeling a peptidomimetic integrin α_vß_3 antagonist with ^99mTc for tumor imaging [].

ANone: While a powerful tool, Tris-succinimidyl aminotriacetate presents limitations:

• Stability: Its limited stability in specific solutions necessitates careful consideration of experimental conditions and timeframes [].
• Rapid Hepatobiliary Uptake: In certain applications, rapid clearance through the hepatobiliary system can hinder its effectiveness, as observed with the ^99mTc-labeled integrin antagonist [].